2,5-Dioxopyrrolidin-1-yl N-(sulfanylacetyl)glycylglycinate

• CAS No.: 601472-38-2
• Molecular Formula: C10H13N3O6S
• Molecular Weight: 303.29 g/mol
• IUPAC Name: (2,5-dioxopyrrolidin-1-yl) 2-[[2-[(2-sulfanylacetyl)amino]acetyl]amino]acetate
• InChI: InChI=1S/C10H13N3O6S/c14-6(3-11-7(15)5-20)12-4-10(18)19-13-8(16)1-2-9(13)17/h20H,1-5H2,(H,11,15)(H,12,14)
• InChI Key: HRLOBOPXYPINPJ-UHFFFAOYSA-N
• Canonical SMILES: C1CC(=O)N(C1=O)OC(=O)CNC(=O)CNC(=O)CS

Description

2,5-Dioxopyrrolidin-1-yl N-(sulfanylacetyl)glycylglycinate is a synthetic compound featuring a succinimide (2,5-dioxopyrrolidinyl) core conjugated to a glycylglycinate moiety via a sulfanylacetyl linker. The sulfanylacetyl group introduces thiol-reactive properties, enabling disulfide bond formation or conjugation to cysteine residues in proteins .

Comparison with Similar Compounds

Key Structural Features:

• Core : 2,5-dioxopyrrolidinyl (succinimide) group.
• Linker : Sulfanylacetyl (providing thiol reactivity).
• Peptide chain : Glycylglycinate (dipeptide).

Comparative Analysis:

Compound Name	Core Structure	Functional Groups/Substituents	Key Structural Differences
Target Compound	2,5-Dioxopyrrolidinyl	Sulfanylacetyl-glycylglycinate	Unique thiol-reactive peptide conjugate
(2,5-Dioxopyrrolidin-1-yl)acetic acid	2,5-Dioxopyrrolidinyl	Acetic acid	Simpler structure lacking peptide chain
MPPB ()	2,5-Dioxopyrrolidinyl + benzamide	2,5-Dimethylpyrrole, benzamide	Aromatic substituents; no thiol linker
1,5-Dimethylpyrazole	Pyrazole	Methyl groups at positions 1 and 5	Heterocyclic core (pyrazole vs. pyrrolidinone)

Physicochemical Properties

Property	Target Compound	(2,5-Dioxopyrrolidin-1-yl)acetic acid	MPPB
Solubility	Likely moderate (peptide chain)	High (polar carboxylic acid)	Low (aromatic substituents)
Reactivity	Thiol-specific	NHS-ester reactivity	Non-reactive (modulator)
Thermal Stability	Data unavailable	Stable at RT	Stable under cell culture

Research Findings and Discussion

• MPPB’s SAR Insights: Structural optimization of 2,5-dimethylpyrrole derivatives improved monoclonal antibody yield and quality, demonstrating the impact of substituents on pyrrolidinone-based compounds .
• Thiol Reactivity : The sulfanylacetyl group in the target compound offers a distinct advantage over simpler succinimidyl esters (e.g., ’s acetic acid derivative) for applications requiring cysteine-targeted conjugation.
• Heterocycle Comparison : Pyrazole derivatives (e.g., 1,5-dimethylpyrazole ) exhibit different biological roles due to their aromaticity and nitrogen positioning, underscoring the importance of core heterocycle selection.